Cas no 2034290-74-7 ((6-methoxypyridin-3-yl)-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone)

• Product Name: (6-methoxypyridin-3-yl)-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone
• CAS No: 2034290-74-7
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 5378692
• Update Time: 2025-10-30

(6-methoxypyridin-3-yl)-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (6-methoxypyridin-3-yl)-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone

• Inchi： 1S/C19H19N5O2/c1-26-18-8-7-15(11-20-18)19(25)23-10-9-16(12-23)24-13-17(21-22-24)14-5-3-2-4-6-14/h2-8,11,13,16H,9-10,12H2,1H3
• InChI Key： YAEFUKKJPRMNDL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)N=C1)(N1CCC(N2C=C(C3=CC=CC=C3)N=N2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (6-methoxypyridin-3-yl)-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone

Comprehensive Overview of (6-methoxypyridin-3-yl)-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone (CAS No. 2034290-74-7)

The compound (6-methoxypyridin-3-yl)-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone, identified by its CAS No. 2034290-74-7, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a 6-methoxypyridine moiety linked to a pyrrolidine-triazole core, has garnered attention for its versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance in contemporary scientific discourse.

In recent years, the demand for triazole-containing compounds has surged due to their broad-spectrum biological activities, including antimicrobial and anti-inflammatory effects. The integration of a phenyltriazole unit in this molecule enhances its binding affinity to target proteins, making it a promising candidate for kinase inhibition studies. Researchers are particularly intrigued by its potential in addressing drug-resistant infections, a pressing global health challenge highlighted by the WHO. The 6-methoxypyridine fragment further contributes to its metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

From a synthetic perspective, 2034290-74-7 is typically prepared via multi-step organic transformations, including click chemistry for triazole formation and amide coupling reactions. Its purity and yield are optimized using advanced chromatographic techniques, ensuring reproducibility for industrial-scale production. The compound’s logP and solubility data suggest compatibility with both aqueous and lipid-based formulations, broadening its utility in drug delivery systems.

The rise of AI-driven drug design has further amplified interest in such scaffolds. Computational models predict that derivatives of (6-methoxypyridin-3-yl)-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone could exhibit selectivity toward G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Startups and academic labs are actively screening this compound against neurodegenerative disease targets, leveraging its potential to cross the blood-brain barrier.

Environmental and regulatory considerations are also paramount. The compound’s biodegradability and eco-toxicity profiles align with green chemistry principles, minimizing ecological impact. This aligns with the growing consumer demand for sustainable pharmaceuticals, a trend frequently searched in SEO analytics for the chemical sector.

In conclusion, CAS No. 2034290-74-7 exemplifies the convergence of innovation and practicality in modern chemistry. Its dual applicability in life sciences and material engineering positions it as a valuable asset for future research, particularly in addressing global health and sustainability challenges. Ongoing studies aim to unlock its full potential, making it a compound to watch in the coming decade.